Phosphinylidynetris(oxyethylene) triacrylate
Overview
Description
Phosphinylidynetris(oxyethylene) triacrylate, also known as POTE, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. POTE is a tri-functional monomer that contains a phosphine oxide group, which makes it an excellent candidate for use in various fields such as polymer chemistry, material science, and biomedicine.
Scientific Research Applications
Phosphinylidynetris(oxyethylene) triacrylate has been extensively studied for its potential applications in various fields. In polymer chemistry, Phosphinylidynetris(oxyethylene) triacrylate has been used as a crosslinking agent for the synthesis of hydrogels, which have potential applications in drug delivery and tissue engineering. In material science, Phosphinylidynetris(oxyethylene) triacrylate has been used as a precursor for the synthesis of inorganic-organic hybrid materials, which have potential applications in catalysis and sensing. In biomedicine, Phosphinylidynetris(oxyethylene) triacrylate has been used as a monomer for the synthesis of polymeric nanoparticles, which have potential applications in drug delivery and imaging.
Mechanism of Action
The mechanism of action of Phosphinylidynetris(oxyethylene) triacrylate is not well understood. However, it is believed that the phosphine oxide group in Phosphinylidynetris(oxyethylene) triacrylate can interact with various biological molecules, such as proteins and nucleic acids, through hydrogen bonding and electrostatic interactions. This interaction can potentially lead to the formation of stable complexes, which can be used for various biomedical applications.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Phosphinylidynetris(oxyethylene) triacrylate are not well studied. However, it has been reported that Phosphinylidynetris(oxyethylene) triacrylate is non-toxic and biocompatible, which makes it an excellent candidate for use in biomedical applications.
Advantages and Limitations for Lab Experiments
One of the major advantages of Phosphinylidynetris(oxyethylene) triacrylate is its tri-functional nature, which allows it to be used as a crosslinking agent for the synthesis of hydrogels and other polymeric materials. Additionally, Phosphinylidynetris(oxyethylene) triacrylate is non-toxic and biocompatible, which makes it an excellent candidate for use in biomedical applications. However, one of the major limitations of Phosphinylidynetris(oxyethylene) triacrylate is its high cost, which makes it less accessible for researchers who have limited funding.
Future Directions
There are several future directions for research on Phosphinylidynetris(oxyethylene) triacrylate. One of the potential areas of research is the synthesis of Phosphinylidynetris(oxyethylene) triacrylate-based hydrogels for drug delivery and tissue engineering applications. Additionally, the use of Phosphinylidynetris(oxyethylene) triacrylate as a precursor for the synthesis of inorganic-organic hybrid materials for catalysis and sensing applications is another potential area of research. Finally, the development of Phosphinylidynetris(oxyethylene) triacrylate-based polymeric nanoparticles for drug delivery and imaging applications is another potential area of research.
properties
IUPAC Name |
2-[bis(2-prop-2-enoyloxyethoxy)phosphoryloxy]ethyl prop-2-enoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21O10P/c1-4-13(16)20-7-10-23-26(19,24-11-8-21-14(17)5-2)25-12-9-22-15(18)6-3/h4-6H,1-3,7-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQZZHMXSIYMFDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)OCCOP(=O)(OCCOC(=O)C=C)OCCOC(=O)C=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21O10P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35057-49-9 | |
Record name | 1,1′,1′′-[Phosphinylidynetris(oxy-2,1-ethanediyl)] tri-2-propenoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35057-49-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phosphinylidynetris(oxyethylene) triacrylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.567 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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